N-methyl-4-[3-(trifluoromethyl)phenoxy]-1-butanamine

• Molecular Formula: C12H16F3NO
• Molecular Weight: 247.26 g/mol
• IUPAC Name: N-methyl-4-[3-(trifluoromethyl)phenoxy]butan-1-amine
• InChI: InChI=1S/C12H16F3NO/c1-16-7-2-3-8-17-11-6-4-5-10(9-11)12(13,14)15/h4-6,9,16H,2-3,7-8H2,1H3
• InChI Key: RGQYSYFYRQPUMO-UHFFFAOYSA-N
• Canonical SMILES: CNCCCCOC1=CC=CC(=C1)C(F)(F)F

Description

N-methyl-4-[3-(trifluoromethyl)phenoxy]-1-butanamine is a useful research compound. Its molecular formula is C12H16F3NO and its molecular weight is 247.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of intermediate 8 (0.019 mol) in methanol (150 ml) was hydrogenated with palladium on carbon (10%, 2 g) as a catalyst. After uptake of hydrogen gas (1 equivalent), the catalyst was filtered off and the filtrate was evaporated. The residue was converted into the free base with a NaOH solution. The aqueous solution was extracted with toluene. The organic layer was separated, dried, filtered and the solvent was evaporated. The residue was converted into the hydrochloric acid salt (1:1) in DIPE. The precipitate was filtered off and dried, yielding 1.21 g (22.5%) of N-methyl-4-[3-(trifluoromethyl)phenoxy]-1-butanamine (intermediate 9).